Cas no 1823-16-1 (1-(3-BroMopropyl)-3-nitrobenzene)
1823-16-1 structure
Product Name:1-(3-BroMopropyl)-3-nitrobenzene
CAS No:1823-16-1
MF:C9H10BrNO2
MW:244.085201740265
MDL:MFCD22055144
CID:2358736
PubChem ID:14842189
Update Time:2025-11-03
1-(3-BroMopropyl)-3-nitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-BroMopropyl)-3-nitrobenzene
- 1823-16-1
- SCHEMBL81981
- C77992
- MGFFFNXZMWVGJH-UHFFFAOYSA-N
- BAA82316
- 1-(3-Bromopropyl)-3-nitro-benzene
- AB90590
- EN300-1915544
-
- MDL： MFCD22055144
- Inchi： 1S/C9H10BrNO2/c10-6-2-4-8-3-1-5-9(7-8)11(12)13/h1,3,5,7H,2,4,6H2
- InChI Key： MGFFFNXZMWVGJH-UHFFFAOYSA-N
- SMILES： BrCCCC1C=CC=C(C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 242.98949Da
- Monoisotopic Mass: 242.98949Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 45.8Ų
1-(3-BroMopropyl)-3-nitrobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Advanced ChemBlocks | P40344-250MG |
1-(3-Bromopropyl)-3-nitrobenzene |
1823-16-1 | 95% | 250MG |
$100 | 2023-09-15 | |
| Advanced ChemBlocks | P40344-1G |
1-(3-Bromopropyl)-3-nitrobenzene |
1823-16-1 | 95% | 1G |
$210 | 2023-09-15 | |
| Advanced ChemBlocks | P40344-5G |
1-(3-Bromopropyl)-3-nitrobenzene |
1823-16-1 | 95% | 5G |
$675 | 2023-09-15 | |
| Enamine | EN300-1915544-1g |
1-(3-bromopropyl)-3-nitrobenzene |
1823-16-1 | 1g |
$986.0 | 2023-09-17 | ||
| Enamine | EN300-1915544-5g |
1-(3-bromopropyl)-3-nitrobenzene |
1823-16-1 | 5g |
$2858.0 | 2023-09-17 | ||
| Enamine | EN300-1915544-10g |
1-(3-bromopropyl)-3-nitrobenzene |
1823-16-1 | 10g |
$4236.0 | 2023-09-17 | ||
| Enamine | EN300-1915544-0.05g |
1-(3-bromopropyl)-3-nitrobenzene |
1823-16-1 | 0.05g |
$827.0 | 2023-09-17 | ||
| Enamine | EN300-1915544-0.1g |
1-(3-bromopropyl)-3-nitrobenzene |
1823-16-1 | 0.1g |
$867.0 | 2023-09-17 | ||
| Enamine | EN300-1915544-0.25g |
1-(3-bromopropyl)-3-nitrobenzene |
1823-16-1 | 0.25g |
$906.0 | 2023-09-17 | ||
| Enamine | EN300-1915544-0.5g |
1-(3-bromopropyl)-3-nitrobenzene |
1823-16-1 | 0.5g |
$946.0 | 2023-09-17 |
1-(3-BroMopropyl)-3-nitrobenzene Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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